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Compound of Interest

Compound Name: Roselipin 1A

Cat. No.: B1250996 Get Quote

An In-depth Examination of the Bioactive Glycolipid, its Production, and Mechanism of Action

This technical guide provides a comprehensive overview of Roselipin 1A, a bioactive natural

product synthesized by the marine fungus Gliocladium roseum. It is intended for researchers,

scientists, and professionals in drug development who are interested in the therapeutic

potential of this unique molecule. This document details the production of Roselipin 1A, its

purification, and its primary biological activity as an inhibitor of diacylglycerol acyltransferase

(DGAT), a key enzyme in triglyceride synthesis.

Introduction to Roselipin 1A
Roselipin 1A is a member of a family of four related glycolipids (1A, 1B, 2A, and 2B) isolated

from the culture broth of Gliocladium roseum strain KF-1040.[1] These compounds are

characterized by a highly methylated fatty acid backbone modified with mannose and arabinitol

moieties. The complex stereochemistry of Roselipin 1A, featuring nine stereogenic centers in

its polyketide chain, has made it a subject of interest for total synthesis studies. The primary

mechanism of action of Roselipin 1A is the inhibition of diacylglycerol acyltransferase (DGAT),

an enzyme crucial for the final step of triglyceride biosynthesis. This inhibitory activity suggests

its potential as a therapeutic agent for metabolic disorders such as obesity and

hypertriglyceridemia.
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Gliocladium roseum KF-1040, a marine isolate, is the natural producer of Roselipin 1A.

Optimal production of roselipins has been observed in fermentation media containing natural

seawater, highlighting the influence of the marine environment on the biosynthesis of this

compound.[1]

Table 1: Physicochemical Properties of Roselipin 1A

Property Value

Molecular Formula C₄₀H₇₂O₁₄

Molecular Weight 776.49 g/mol

Appearance White powder

Solubility
Soluble in Methanol, Chloroform, Acetonitrile,

Acetone, Ethanol, Ethyl acetate

Insolubility Insoluble in Water, Hexane

Biological Activity and Quantitative Data
The principal biological activity of Roselipin 1A is the inhibition of diacylglycerol

acyltransferase (DGAT). The inhibitory potency of Roselipin 1A and its related compounds has

been quantified in both enzymatic and cell-based assays.

Table 2: DGAT Inhibitory Activity of Roselipins

Compound
IC₅₀ (µM) - Enzyme Assay (rat liver
microsomes)

Roselipin 1A 15 - 22

Roselipin 1B 15 - 22

Roselipin 2A 15 - 22

Roselipin 2B 15 - 22

Data sourced from Tomoda et al., 1999.[1]
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Beyond its DGAT inhibitory activity, Roselipin 1A has also demonstrated antimicrobial effects

against organisms such as Saccharomyces cerevisiae and Aspergillus niger.

Experimental Protocols
Fermentation of Gliocladium roseum KF-1040 for
Roselipin 1A Production
While the exact industrial-scale fermentation protocol for maximizing Roselipin 1A yield is

proprietary, a general laboratory-scale procedure can be inferred from available literature.

Optimal production is achieved in a liquid medium containing natural seawater. A typical

fermentation process would involve the following steps:

Inoculum Preparation: Aseptically transfer a viable culture of Gliocladium roseum KF-1040 to

a seed culture medium. Incubate for a specified period to achieve sufficient biomass.

Production Culture: Inoculate the production medium, containing natural seawater and other

essential nutrients (e.g., carbon and nitrogen sources), with the seed culture.

Fermentation Conditions: Maintain the culture under controlled conditions of temperature,

pH, and aeration. A general protocol for Gliocladium roseum liquid fermentation suggests a

temperature range of 26-30°C and a pH of 4-6.

Monitoring: Monitor the fermentation for growth and production of Roselipin 1A over a

period of several days.

Isolation and Purification of Roselipin 1A
The following protocol outlines the general steps for the extraction and purification of Roselipin
1A from the fermentation broth of Gliocladium roseum KF-1040.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Roselipin 1A from Gliocladium roseum: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250996#roselipin-1a-producing-organism-
gliocladium-roseum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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